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Compound of Interest

Compound Name: Haloxyfop-P-methyl

Cat. No.: B7829559 Get Quote

In-Depth Technical Guide to Haloxyfop-P-methyl
Technical Grade
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Haloxyfop-P-methyl technical grade. The information is curated for researchers,

scientists, and professionals in drug development, with a focus on data clarity, experimental

reproducibility, and understanding of its biochemical interactions.

Chemical Identity and Physical State
Haloxyfop-P-methyl is the R-enantiomer of haloxyfop-methyl and is a member of the

aryloxyphenoxypropionate class of herbicides. The technical grade material is a light amber,

viscous liquid at ambient temperatures.

Quantitative Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of Haloxyfop-P-
methyl technical grade.

Table 1: General Physical and Chemical Properties
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Property Value Test Guideline

Molecular Formula C₁₆H₁₃ClF₃NO₄ -

Molecular Weight 375.7 g/mol -

Physical State Light amber viscous liquid Visual Inspection

Boiling Point > 280 °C OECD 103

Density 1.37 g/cm³ (approx.) OECD 109

Table 2: Solubility and Partitioning Characteristics

Property Value Test Guideline

Water Solubility 9.08 mg/L at 20 °C OECD 105

Solubility in Organic Solvents
> 1000 g/L in most organic

solvents at 20 °C
-

Log P (Octanol-Water Partition

Coefficient)
4.00 OECD 107

Table 3: Other Physicochemical Properties

Property Value Test Guideline

Vapor Pressure 2.6 x 10⁻⁵ Pa at 20 °C OECD 104

Stability Unstable in alkaline conditions -

Experimental Protocols
The following sections detail the methodologies for determining the key physical and chemical

properties of Haloxyfop-P-methyl technical grade, based on internationally recognized

guidelines.

Determination of Boiling Point (OECD Guideline 103)
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The boiling point is determined using the dynamic method, which involves measuring the vapor

pressure of the substance at various temperatures.

Apparatus: A suitable apparatus consists of a boiling flask, a condenser, a thermometer, and

a pressure measurement system.

Procedure:

The substance is placed in the boiling flask.

The pressure in the apparatus is reduced to a desired level.

The substance is heated, and the temperature at which it boils is recorded.

The vapor pressure is measured at this temperature.

Steps 2-4 are repeated at different pressures to obtain a vapor pressure curve.

The boiling point at normal atmospheric pressure (101.325 kPa) is determined by

interpolation from the vapor pressure curve.[1][2][3]

Determination of Density (OECD Guideline 109)
The density of the liquid technical grade material is determined using the pycnometer method.

Apparatus: A pycnometer (a glass flask with a specific volume), a balance, and a constant

temperature bath.

Procedure:

The empty pycnometer is weighed.

The pycnometer is filled with the test substance, ensuring no air bubbles are present.

The filled pycnometer is placed in a constant temperature bath (e.g., 20 °C) until thermal

equilibrium is reached.

The pycnometer is removed from the bath, cleaned, and weighed.
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The density is calculated by dividing the mass of the substance by the known volume of

the pycnometer.[4]

Determination of Water Solubility (OECD Guideline 105)
The flask method is suitable for determining the water solubility of Haloxyfop-P-methyl.

Apparatus: Glass flasks with stoppers, a mechanical shaker or magnetic stirrer, a constant

temperature bath, and an analytical instrument for concentration measurement (e.g., HPLC).

Procedure:

An excess amount of the test substance is added to a flask containing purified water.

The flask is sealed and agitated in a constant temperature bath (20 °C) for a sufficient time

to reach equilibrium (e.g., 24 hours).

The solution is then centrifuged or filtered to remove undissolved particles.

The concentration of Haloxyfop-P-methyl in the clear aqueous phase is determined using

a suitable analytical method.

This process is repeated until three successive measurements show no significant

difference in concentration.

Determination of Octanol-Water Partition Coefficient
(Log P) (OECD Guideline 107)
The shake flask method is used to determine the Log P value.

Apparatus: Centrifuge tubes or flasks with stoppers, a mechanical shaker, a centrifuge, and

an analytical instrument for concentration measurement.

Procedure:

n-Octanol and water are mutually saturated before the experiment.

A known amount of the test substance is dissolved in either water or n-octanol.
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The solution is placed in a vessel with the other solvent.

The vessel is shaken until equilibrium is reached.

The two phases are separated by centrifugation.

The concentration of the test substance in each phase is determined.

The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase. Log P is the logarithm of this value.

Determination of Vapor Pressure (OECD Guideline 104)
Several methods can be used, including the dynamic method, static method, and effusion

methods. The dynamic method is commonly employed.

Procedure (Dynamic Method): This method is part of the boiling point determination as

described in section 3.1. The vapor pressure is measured directly at different temperatures

during the boiling point experiment.

Analytical Chemistry
Determination of Haloxyfop-P-methyl Content (CIPAC
Method 526)
The purity of technical grade Haloxyfop-P-methyl is determined by normal phase High-

Performance Liquid Chromatography (HPLC).

Principle: The R-enantiomer (Haloxyfop-P-methyl) is separated from the S-enantiomer and

other impurities on a chiral stationary phase. Quantification is achieved using an external

standard.

Chromatographic Conditions:

Column: Chiralcel OK, 250 mm x 4.6 mm, 10 µm particle size, or equivalent.

Mobile Phase: A mixture of heptane, isopropanol, and methanol (e.g., 80:10:10 v/v/v).
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Detection: UV at 280 nm.

Quantification: External standardization based on peak areas.

Procedure:

Prepare a standard solution of Haloxyfop-P-methyl of known purity.

Prepare a sample solution of the technical material.

Inject the standard and sample solutions into the HPLC system.

Identify the peak corresponding to Haloxyfop-P-methyl based on retention time.

Calculate the concentration of Haloxyfop-P-methyl in the sample by comparing its peak

area to that of the standard.

Analysis of Impurities
Impurities in the technical material are typically identified and quantified using Gas

Chromatography (GC) with a Flame Ionization Detector (FID).

Principle: Volatile impurities are separated based on their boiling points and interaction with

the stationary phase of the GC column.

Typical GC Conditions:

Column: A dimethylpolysiloxane stationary phase with 5% phenyl groups (e.g., Ultra 2)

capillary column is often used.

Detector: Flame Ionization Detector (FID).

Procedure:

Prepare a solution of the technical material in a suitable solvent.

Inject the solution into the GC.
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Identify and quantify impurities by comparing their retention times and peak areas to those

of known standards.

Mode of Action and Signaling Pathway
Haloxyfop-P-methyl is a selective herbicide that acts by inhibiting the enzyme Acetyl-CoA

carboxylase (ACCase). ACCase is a critical enzyme in the biosynthesis of fatty acids, which are

essential components of plant cell membranes and for energy storage. By inhibiting ACCase,

Haloxyfop-P-methyl disrupts lipid synthesis, leading to the death of susceptible grass species.

Acetyl-CoA

Acetyl-CoA
Carboxylase (ACCase) Malonyl-CoA Fatty AcidsPrecursor Lipids &

Membranes Plant Death
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Caption: Inhibition of Acetyl-CoA Carboxylase by Haloxyfop-P-methyl.

Synthesis Workflow
The synthesis of Haloxyfop-P-methyl typically involves a multi-step process. A common route

is the nucleophilic substitution reaction between 2,3-dichloro-5-trifluoromethylpyridine and

(R)-2-(4-hydroxyphenoxy)propionic acid methyl ester.
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Caption: General Synthesis Workflow for Haloxyfop-P-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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